Cas no 68400-51-1 (1-(4-ethylphenyl)-2-hydroxy-2-methylpropan-1-one)

• Product name: 1-(4-ethylphenyl)-2-hydroxy-2-methylpropan-1-one
• CAS No: 68400-51-1
• MF: C₁₂H₁₆O₂
• MW: 192.25424
• CID: 970387
• PubChem ID: 110189

1-(4-ethylphenyl)-2-hydroxy-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-2-hydroxy-2-methylpropan-1-one
• 1-(4'-Ethylphenyl)-2-hydroxy-2-methylpropan-1-one
• 1-(4'-Ethylphenyl)-2-hydroxy-2-methylpropanone-1
• 1-Propanone, 1-(4-ethylphenyl)-2-hydroxy-2-methyl-
• SCHEMBL3971183
• EINECS 270-040-3
• 68400-51-1
• DTXSID4071506
• NS00036584
• YLSLKOSQWMRRFG-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H16O2/c1-4-9-5-7-10(8-6-9)11(13)12(2,3)14/h5-8,14H,4H2,1-3H3
• InChI Key： YLSLKOSQWMRRFG-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C(=O)C(C)(C)O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3